Cas no 116636-57-8 (6-acetamidopyrazine-2-carboxylic acid)

6-acetamidopyrazine-2-carboxylic acid structure
116636-57-8 structure
Product Name:6-acetamidopyrazine-2-carboxylic acid
CAS No:116636-57-8
MF:C7H7N3O3
MW:181.148781061172
MDL:MFCD20647075
CID:5607208
PubChem ID:119083042
Update Time:2023-11-24

6-acetamidopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylic acid, 6-(acetylamino)-
    • 116636-57-8
    • EN300-8136167
    • 6-acetamidopyrazine-2-carboxylic acid
    • MDL: MFCD20647075
    • Inchi: 1S/C7H7N3O3/c1-4(11)9-6-3-8-2-5(10-6)7(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
    • InChI Key: NYTUBQGBNFILFS-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NC(NC(C)=O)=CN=C1

Computed Properties

  • Exact Mass: 181.04874109g/mol
  • Monoisotopic Mass: 181.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Density: 1.491±0.06 g/cm3(Predicted)
  • Boiling Point: 492.5±45.0 °C(Predicted)
  • pka: 13.17±0.70(Predicted)

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